Cas no 646039-87-4 (2-Thiophenesulfonamide, 5-chloro-N-(3,5-dichlorophenyl)-4-nitro-)
646039-87-4 structure
Product Name:2-Thiophenesulfonamide, 5-chloro-N-(3,5-dichlorophenyl)-4-nitro-
CAS No:646039-87-4
MF:C10H5Cl3N2O4S2
MW:387.646696805954
CID:422225
PubChem ID:10000296
Update Time:2025-04-19
2-Thiophenesulfonamide, 5-chloro-N-(3,5-dichlorophenyl)-4-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenesulfonamide, 5-chloro-N-(3,5-dichlorophenyl)-4-nitro-
- 5-chloro-N-(3,5-dichlorophenyl)-4-nitrothiophene-2-sulfonamide
- 646039-87-4
- SCHEMBL5233848
- DTXSID70433982
-
- Inchi: 1S/C10H5Cl3N2O4S2/c11-5-1-6(12)3-7(2-5)14-21(18,19)9-4-8(15(16)17)10(13)20-9/h1-4,14H
- InChI Key: ZCHYGVIGSMQIEI-UHFFFAOYSA-N
- SMILES: ClC1=C(C=C(S1)S(NC1C=C(C=C(C=1)Cl)Cl)(=O)=O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 385.87585
- Monoisotopic Mass: 385.875632g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 486
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 129Ų
Experimental Properties
- PSA: 89.31
2-Thiophenesulfonamide, 5-chloro-N-(3,5-dichlorophenyl)-4-nitro- Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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